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Abstract

Creatine nitrate, identified by CAS number 89695-59-0, is a salt formed from creatine and
nitric acid. This compound has garnered interest in the fields of sports nutrition and
pharmaceutical development due to its potential to combine the ergogenic benefits of creatine
with the vasodilatory effects of nitrate. This technical guide provides a comprehensive overview
of the known physicochemical properties, synthesis, and biological significance of creatine
nitrate, with a focus on quantitative data, detailed experimental protocols, and relevant
signaling pathways.

Physicochemical Properties

Creatine nitrate is a white to off-white crystalline powder.[1] Its key physicochemical properties
are summarized in the table below. There is some discrepancy in the literature regarding its
molecular formula and weight; however, the most reliable data suggests it is a salt of one
molecule of creatine and one molecule of nitric acid.[1][2]
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Property Value Reference
CAS Number 89695-59-0 [1]
Molecular Formula C4H10N405 [1]
Molecular Weight 194.15 g/mol [1]
Appearance White to off-white crystalline 1]

powder
Solubility in Water ~100 g/L at 20°C
Melting Point Not available

N Approximately 67% creatine
Composition ) [1]
and 33% nitrate by mass.

Synthesis and Characterization
Synthesis Protocol

Creatine nitrate is typically synthesized via the reaction of creatine monohydrate with nitric
acid. A general experimental protocol is as follows:

e Reaction Setup: In a reaction vessel equipped with a stirrer and a cooling system, add water
and creatine monohydrate. Stir the mixture at a temperature below 20°C to form a
suspension.[3]

» Addition of Nitric Acid: Slowly add nitric acid to the suspension. The molar ratio of nitric acid
to creatine monohydrate should be approximately 1:1 to 1.05:1.[3] It is crucial to control the
reaction temperature and keep it below 40°C to prevent the formation of impurities such as
creatinine, creatine dinitrate, and trinitrate.[3]

 Clarification and Filtration: Continue stirring until the reaction mixture becomes a clear
solution. Filter the solution to remove any undissolved patrticles.[3]

» Crystallization: Cool the filtrate to below 5°C over a period of 0.5 to 1.5 hours with continuous
stirring to induce crystallization.[3]
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« |solation and Drying: The resulting creatine nitrate crystals are isolated by centrifugation.
The wet crystals are then dried under reduced pressure at a temperature below 55°C for 5-7
hours to yield the final product.[3]
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Creatine Nitrate Synthesis Workflow
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Synthesis workflow for creatine nitrate.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1632618?utm_src=pdf-body-img
https://www.benchchem.com/product/b1632618?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Analytical Characterization

High-Performance Liquid Chromatography (HPLC) is a suitable method for determining the
purity of creatine nitrate and quantifying impurities such as creatinine. A general HPLC
method is described below:

Parameter Description

C18 reversed-phase column (e.g., 250 mm x 4.6

Column ] )

mm, 5 yum particle size).

A mixture of an aqueous buffer (e.g., 10 mmol/L
Mobile Phase sodium dihydrogen phosphate, pH adjusted)

and an organic solvent like acetonitrile.
Detection UV detection at approximately 210-220 nm.
Flow Rate Typically 0.8 to 1.5 mL/min.
Temperature Column temperature maintained at 25°C.

The sample is dissolved in the mobile phase,
Sample Preparation filtered through a 0.45 um syringe filter, and

injected into the HPLC system.

Biological Sighaling Pathways

The biological effects of creatine nitrate are understood as the combined, yet separate,
actions of its constituent parts: creatine and nitrate. There is currently no scientific evidence to
suggest a unique signaling pathway for the intact creatine nitrate salt.

Creatine Pathway

Creatine plays a pivotal role in cellular energy metabolism, particularly in tissues with high and
fluctuating energy demands such as skeletal muscle and the brain. Its primary function is
mediated through the phosphocreatine (PCr) system.
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Creatine's role in energy metabolism and anabolic signaling.

Nitrate Pathway

Dietary nitrate, upon ingestion, is converted to nitrite by oral bacteria. This nitrite is then
reduced to nitric oxide (NO) in the acidic environment of the stomach and in the bloodstream.
Nitric oxide is a potent vasodilator and signaling molecule.
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The metabolic pathway of dietary nitrate to nitric oxide.
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Stability

The stability of creatine in aqueous solution is pH-dependent. It is most stable in neutral to
slightly alkaline conditions. In acidic environments, creatine can undergo intramolecular
cyclization to form creatinine, its inactive byproduct. While specific stability studies on creatine
nitrate are limited, its aqueous solutions are expected to be acidic, which may influence its
stability over time. For optimal stability, creatine nitrate should be stored in a cool, dry place.

Conclusion

Creatine nitrate is a compound with enhanced aqueous solubility compared to creatine
monohydrate. Its biological effects are attributable to the independent actions of creatine and
nitrate. For researchers and drug development professionals, understanding the distinct
properties and biological pathways of each component is essential. Further research is
warranted to fully elucidate the pharmacokinetic and pharmacodynamic profile of creatine
nitrate and to investigate any potential synergistic effects of the combined molecule.
Standardized analytical methods are crucial for ensuring the quality and purity of creatine
nitrate for both research and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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